Cas no 1217004-45-9 (N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride)

• Product Name: N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride
• CAS No: 1217004-45-9
• MF: C₁₉H₂₇BrClN₃OS
• MW: 460.859181642532
• CID: 5508056
• Update Time: 2025-06-08

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxamide, N-(6-bromo-2-benzothiazolyl)-N-[3-(dimethylamino)propyl]-, hydrochloride (1:1)
• N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride

• Inchi： 1S/C19H26BrN3OS.ClH/c1-22(2)11-6-12-23(18(24)14-7-4-3-5-8-14)19-21-16-10-9-15(20)13-17(16)25-19;/h9-10,13-14H,3-8,11-12H2,1-2H3;1H
• InChI Key： UCZRDIOMYSHDAM-UHFFFAOYSA-N
• SMILES： N(C1SC2=CC(Br)=CC=C2N=1)(CCCN(C)C)C(C1CCCCC1)=O.Cl

Additional information on N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride

Comprehensive Overview of N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride (CAS No. 1217004-45-9)

N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride is a specialized organic compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS No. 1217004-45-9, features a unique molecular structure combining a benzothiazole core with a cyclohexanecarboxamide moiety, making it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its potential applications in targeting specific enzymes or receptors, which aligns with current trends in precision medicine and small-molecule therapeutics.

The compound's benzothiazole scaffold is widely recognized for its bioactive properties, often explored in anticancer and neuroprotective studies. Coupled with the dimethylamino and cyclohexane functional groups, it offers versatility in molecular interactions. Recent advancements in AI-driven drug design have further highlighted the importance of such compounds, as they can be optimized for enhanced binding affinity and selectivity. This aligns with growing user searches for "benzothiazole derivatives in drug discovery" and "small-molecule inhibitors for therapeutic targets."

From a synthetic chemistry perspective, the hydrochloride salt form of this compound improves its solubility and stability, critical for in vitro and in vivo studies. Its 6-bromo substitution on the benzothiazole ring also opens avenues for further functionalization, a topic frequently searched by chemists exploring structure-activity relationships (SAR). The compound's potential role in kinase inhibition or GPCR modulation is another area of active investigation, reflecting the broader interest in targeted therapies.

In the context of green chemistry and sustainable practices, researchers are evaluating efficient synthesis routes for N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride to minimize environmental impact. This resonates with the increasing demand for eco-friendly synthetic methods and reduced waste generation in organic synthesis. Additionally, its potential applications in diagnostic imaging or theranostics are being explored, addressing the rising interest in multifunctional agents in biomedical research.

The compound's physicochemical properties, such as logP and pKa, are crucial for understanding its pharmacokinetic profile. These parameters are often searched by professionals working on ADME (Absorption, Distribution, Metabolism, Excretion) studies. Furthermore, its compatibility with high-throughput screening (HTS) platforms makes it a valuable candidate for drug repurposing initiatives, a hot topic in pharmacoinformatics.

In summary, N-(6-bromo-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]cyclohexanecarboxamide hydrochloride represents a promising scaffold for modern drug development. Its structural features and potential applications align with cutting-edge trends like AI-augmented chemistry, personalized medicine, and sustainable synthesis, making it a compound of enduring relevance in scientific research.